2-(4-isopropylphenoxy)-N-(1-methyl-5-(morpholine-4-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl)acetamide

• IUPAC Name: N-[1-methyl-5-(morpholine-4-carbonyl)-2-oxopyridin-3-yl]-2-(4-propan-2-ylphenoxy)acetamide
• InChI: InChI=1S/C22H27N3O5/c1-15(2)16-4-6-18(7-5-16)30-14-20(26)23-19-12-17(13-24(3)22(19)28)21(27)25-8-10-29-11-9-25/h4-7,12-13,15H,8-11,14H2,1-3H3,(H,23,26)
• InChI Key: NAYCZNCKIFYFNR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)OCC(=O)NC2=CC(=CN(C2=O)C)C(=O)N3CCOCC3
• Molecular Formula: C22H27N3O5
• Molecular Weight: 413.5 g/mol
• CAS No.: 1206995-98-3

Description

2-(4-isopropylphenoxy)-N-(1-methyl-5-(morpholine-4-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl)acetamide is a useful research compound. Its molecular formula is C22H27N3O5 and its molecular weight is 413.474. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research has focused on the efficient synthesis of related compounds, showcasing their potential as building blocks for more complex molecules. For example, the efficient synthesis of potent antimicrobials through a nine-step process demonstrates the compound's utility in creating biologically active molecules (Y. C. S. Kumar et al., 2007). Similarly, the synthesis of 4,6-disubstituted 2-thioxo-1,2-dihydropyridine-3-carbonitriles via the reaction of acetylenic ketones with cyanothioacetamide has been studied, revealing the compound's versatility in forming structurally diverse derivatives (D. S. Buryi et al., 2019).

Molecular Docking and Anticancer Activity

The compound's derivatives have been synthesized and analyzed for their potential as anticancer drugs. One study described the synthesis of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide and its crystallization, with further in silico modeling studies targeting the VEGFr receptor to confirm its anticancer activity (Gopal Sharma et al., 2018).

Interaction with Biological Molecules

Research into new paracetamol derivatives, including the synthesis of compounds through a three-component reaction involving paracetamol, morpholine/piperidine, and benzaldehyde, has explored the DNA-binding interactions of these compounds. This highlights the potential therapeutic applications and the ability of these molecules to interact with biological targets (N. Raj, 2020).

Potential for Nanomaterial Synthesis

Isothiocyanato complexes of dioxotungsten(VI) with Mannich base ligands have been synthesized, characterized, and shown to be precursors for nanosized tungsten(VI) trioxide. This indicates the compound's utility in nanomaterial synthesis and its potential application in materials science (Rimpy Gupta et al., 2016).